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Compound of Interest

Compound Name: BMS-8

Cat. No.: B606253 Get Quote

Essential Safety and Handling Guide for BMS-8
This guide provides crucial safety and logistical information for the handling and disposal of

BMS-8 (CAS No. 1675201-90-7), a novel small molecule inhibitor of the PD-1/PD-L1

interaction.[1][2][3] The information is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Chemical and Physical Properties of BMS-8
A summary of the known quantitative data for BMS-8 is presented below.
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Property Value

CAS Number 1675201-90-7

Molecular Formula C₂₇H₂₈BrNO₃

Molecular Weight 494.42 g/mol

Purity ≥98%

Appearance Crystalline solid

Solubility
Slightly soluble in Methanol; 60 mg/mL in DMSO

(sonication recommended)

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

(Data sourced from multiple chemical suppliers)[1][2][4]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
According to the available Safety Data Sheet (SDS), BMS-8 is not classified as a hazardous

substance under the Globally Harmonized System (GHS). However, as with any chemical, it is

essential to follow standard laboratory safety protocols to minimize exposure and ensure a safe

working environment.

Standard Handling Procedures
Know the Compound: Before working with BMS-8, review its properties and understand that

while it is not classified as hazardous, it is still an active biological agent.

Controlled Environment: Handle the compound in a well-ventilated area. For procedures that

may generate dust or aerosols, a fume hood is recommended.

Minimize Exposure: Work with the smallest practical quantities of the material. Keep

containers tightly sealed when not in use.[5]
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Personal Hygiene: Wash hands thoroughly after handling BMS-8, even if gloves were worn.

Do not eat, drink, or smoke in the laboratory.[6]

Personal Protective Equipment (PPE) Selection
While no specific PPE is mandated for BMS-8 due to its non-hazardous classification, a risk-

based approach should always be taken. The minimum recommended PPE for handling any

chemical in a laboratory setting includes a lab coat, safety glasses, and appropriate gloves.[7]

[8]

The following diagram illustrates a logical workflow for determining the appropriate level of PPE

for handling a research compound like BMS-8.
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Hazard Assessment

PPE Selection

Action

Start: Plan to handle BMS-8

Review Safety Data Sheet (SDS) for BMS-8

Is the chemical classified as hazardous?

Assess the experimental procedure for potential exposure (e.g., creating aerosols, large quantities)

No Yes

Minimum PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

Enhanced PPE:
- Add Face Shield

- Consider double-gloving

Splash risk?

Consider Respiratory Protection
(e.g., N95 respirator or use of a fume hood)

Aerosol risk?

Proceed with experiment

Click to download full resolution via product page

Caption: A workflow for selecting appropriate Personal Protective Equipment (PPE).

Emergency and Disposal Plan
First Aid Measures
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In the event of accidental exposure, follow these general first aid guidelines:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Wash the affected area with soap and water.

Inhalation: Move to fresh air. If you feel unwell, seek medical advice.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if a large

quantity is ingested or if you feel unwell.

Spill and Disposal Procedures
Spill Cleanup

Wear appropriate PPE (lab coat, gloves, safety glasses).

For a solid spill, carefully sweep or scoop the material to avoid creating dust.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a suitable solvent or detergent and water.

Disposal Plan Since BMS-8 is not classified as a hazardous chemical, disposal should follow

local regulations for non-hazardous waste.

Solid Waste: Collect solid BMS-8 waste in a labeled, sealed container. This can typically be

disposed of in the regular laboratory trash, but always confirm with your institution's

Environmental Health and Safety (EHS) department.

Liquid Waste: Non-hazardous liquid waste may be suitable for drain disposal, but this

requires approval from your institution's EHS.[9] Do not dispose of solutions in dumpsters or

other solid waste containers.[9]

Empty Containers: Deface or remove labels from empty containers before placing them in

the regular trash to indicate they no longer contain the chemical.[9]
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Always consult your institution's specific waste disposal guidelines to ensure compliance with

local regulations.[10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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